3-Cyano-4-[(1-methylethyl)oxy]benzoyl chloride

• Molecular Formula: C11H10ClNO2
• Molecular Weight: 223.65 g/mol
• IUPAC Name: 3-cyano-4-propan-2-yloxybenzoyl chloride
• InChI: InChI=1S/C11H10ClNO2/c1-7(2)15-10-4-3-8(11(12)14)5-9(10)6-13/h3-5,7H,1-2H3
• InChI Key: VBCDVZHDXMSDPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(=O)Cl)C#N

Description

3-Cyano-4-[(1-methylethyl)oxy]benzoyl chloride is a useful research compound. Its molecular formula is C11H10ClNO2 and its molecular weight is 223.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (0.224 ml, 2.56 mmol) was added to a stirred solution of 3-cyano-4-[(1-methylethyl)oxy]benzoic acid (which can be prepared as described in WO2005/58848, 500 mg, 2.437 mmol) in DCM (10 ml), followed by DMF (20 μl) and the resulting mixture was stirred at room temperature for 2 h. The solvent was evaporated to give the title compound (545 mg, 100%) as an olive green solid which was used in the next step without further purification.